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Compound of Interest

Compound Name: 2,2-Diethenylheptanoic acid

CAS No.: 114519-98-1

Cat. No.: B14291557

Get Quote

Introduction & Mechanistic Strategy
The construction of quaternary centers bearing vinyl groups is a high-value transformation in

drug development. These motifs serve as rigid structural anchors and reactive handles for

Ring-Closing Metathesis (RCM) or further functionalization.

The "Vinyl Halide" Problem
Standard

-alkylation relies on the

attack of an enolate on an alkyl halide. However, vinyl halides (e.g., vinyl bromide) are

hybridized and inert to

attack. Therefore, direct

-vinylation cannot be achieved using simple bases (LDA) and vinyl halides.

Two Strategic Solutions:
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The Allylation Surrogate (Method A): Use Allyl Bromide (reactive

electrophile) to install allyl groups. If a true vinyl group is required, the double bond can be
isomerized or oxidatively cleaved/Wittig-modified.

Metal-Catalyzed Cross-Coupling (Method B): Use Palladium or Copper catalysis to force the

coupling of an enolate with a vinyl halide or vinyl iodonium salt.

Protocol A: Sequential -Diallylation (Classical
Enolate Chemistry)
For the preparation of 2,2-diallyl carboxylic acids (often referred to as "divinyl" scaffolds).

Principle
This method utilizes the high reactivity of allyl bromide to sequentially alkylate the alpha

position. Lithium Hexamethyldisilazide (LiHMDS) is preferred over LDA for the second

alkylation to minimize aggregate formation and accelerate the reaction at the sterically

hindered quaternary center.

Reagents & Equipment[1][2][3]
Substrate: Carboxylic Acid or Ester (e.g., Phenylacetic acid or ester).[1]

Base: LiHMDS (1.0 M in THF).

Electrophile: Allyl Bromide (freshly distilled).

Solvent: Anhydrous THF (water < 50 ppm).

Cryogenic Bath: -78°C (Dry ice/Acetone).

Step-by-Step Protocol
First Alkylation (Mono-Allylation):

Charge a flame-dried flask with anhydrous THF and cool to -78°C.

Add LiHMDS (2.2 equiv relative to acid substrate).
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Add the Carboxylic Acid (1.0 equiv) dropwise as a solution in THF. Stir for 45 min at -78°C

to generate the dianion (enediolate).

Add Allyl Bromide (1.1 equiv) dropwise.

Allow to warm to 0°C over 2 hours. Note: Mono-alkylation is rapid.

Quench with 1M HCl, extract (EtOAc), and concentrate.

Second Alkylation (Formation of Quaternary Center):

Purify the mono-allyl intermediate before proceeding.

Cool a solution of the mono-allyl acid (1.0 equiv) in THF to -78°C.

Add LiHMDS (2.5 equiv). Excess base is critical to drive deprotonation of the sterically

hindered secondary alpha-proton.

Stir for 1 hour at -78°C, then warm to -20°C for 15 minutes to ensure full enolization, then

re-cool to -78°C.

Add Allyl Bromide (1.5 equiv) rapidly.

Allow to warm to Room Temperature (RT) overnight. The formation of the quaternary

center is slow.

Workup: Acidify to pH 2 with cold 1M HCl. Extract with Et2O.

Purification: Silica gel chromatography (Hexanes/EtOAc with 1% Acetic Acid).

Data Summary: Typical Yields
Substrate Electrophile Base Product Yield (%)

Phenylacetic

Acid

Allyl Bromide

(2.2 eq)
LDA (2.5 eq) -diallyl acid 85-92%

Propionic Acid
Allyl Bromide

(2.2 eq)
LiHMDS (2.5 eq) -diallyl acid 78-84%
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Protocol B: Direct Catalytic -Vinylation (Advanced)
For the preparation of true

-vinyl acids where the double bond is conjugated to the carbonyl.

Principle
Since

fails, we employ Palladium-Catalyzed Cross-Coupling (for esters/nitriles) or Organocatalytic
Oxidative Coupling (MacMillan method for aldehydes

acids).

Method B1: Pd-Catalyzed Vinylation of Esters
This protocol uses a bulky phosphine ligand to facilitate the reductive elimination of the

sterically congested quaternary center.

Catalyst:

or

.

Ligand:

(Tri-tert-butylphosphine) - Critical for vinyl coupling.

Base: LiHMDS or NaHMDS.

Electrophile: Vinyl Bromide or Vinyl Tosylate.[2]

Workflow:

In a glovebox, mix

(5 mol%) and

(5 mol%) in Toluene.
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Add the Ester substrate (1.0 equiv) and Vinyl Bromide (1.2 equiv).

Add LiHMDS (1.1 equiv) dropwise at RT.

Stir at RT to 50°C. Unlike alkyl halides, Pd-catalyzed vinylation often proceeds under milder

conditions due to the facile oxidative addition to vinyl-Pd species.

Hydrolysis: To obtain the free acid, treat the resulting vinyl ester with LiOH in THF/H2O.

Method B2: Enantioselective Organocatalytic Vinylation
(MacMillan Protocol)
Best for chiral

-vinyl acids.

Vinylation: React an aldehyde with a Vinyl Iodonium Triflate salt using a chiral amine catalyst

and CuCl.

Oxidation: Perform a Pinnick Oxidation (

) on the resulting

-vinyl aldehyde to yield the chiral

-vinyl carboxylic acid with no racemization.

Critical Process Visualizations
Figure 1: Mechanistic Pathway for Sequential
Diallylation
The following diagram illustrates the stepwise construction of the "divinyl" (diallyl) quaternary

center.
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Critical Control Point: Temperature Management

Carboxylic Acid
(Alpha-CH2)

Dianion Species
(Enediolate)

1. LiHMDS (2.2 eq)
-78°C Mono-Allyl Acid

(Chiral/Racemic)

2. Allyl Bromide
SN2 Attack Sterically Hindered

Enolate

3. LiHMDS (2.5 eq)
-78°C to -20°C α,α-Diallyl Acid

(Quaternary Center)

4. Allyl Bromide
Slow Warm to RT

Click to download full resolution via product page

Caption: Stepwise construction of the quaternary center. Note the requirement for higher

temperature (-20°C) to ensure deprotonation of the mono-alkylated intermediate.
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Issue Root Cause Corrective Action

Incomplete 2nd Alkylation

Steric hindrance prevents

enolate formation or

attack.

(1) Warm enolization step to

-20°C before cooling back to

-78°C for alkylation. (2) Add

HMPA or DMPU (10-20 vol%)

as a cosolvent to break lithium

aggregates.

O-Alkylation (Vinyl Ether) Hard/Soft mismatch.

Ensure the leaving group is

Bromide or Iodide (softer). Use

Li+ counterion (hard) to protect

the oxygen. Avoid K+ bases

which favor O-alkylation.

Polymerization Free radical initiation.

Add a radical inhibitor (BHT) if

using vinyl halides in cross-

coupling. Ensure strictly

oxygen-free conditions.

Low Yield in Pd-Catalysis
Catalyst poisoning or reductive

elimination failure.

Switch to

or Q-Phos ligands. These

bulky, electron-rich ligands

accelerate the difficult C-C

bond formation at quaternary

centers.
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Provides foundational protocols for handling hindered enol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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